![molecular formula C25H16N6 B4881671 1,1'-(9H-fluorene-9,9-diyldi-4,1-phenylene)bis-1H-triazirene](/img/structure/B4881671.png)
1,1'-(9H-fluorene-9,9-diyldi-4,1-phenylene)bis-1H-triazirene
Overview
Description
1,1'-(9H-fluorene-9,9-diyldi-4,1-phenylene)bis-1H-triazirene, also known as FDT, is a type of organic semiconductor material that has attracted significant attention in the field of optoelectronics due to its unique properties. FDT has been studied extensively for its potential applications in light-emitting diodes (LEDs), solar cells, and field-effect transistors (FETs).
Mechanism of Action
The mechanism of action of 1,1'-(9H-fluorene-9,9-diyldi-4,1-phenylene)bis-1H-triazirene is related to its unique electronic properties. This compound is a π-conjugated molecule, meaning that it has a delocalized system of electrons that can move freely throughout the molecule. This allows this compound to efficiently transport charge and interact with other molecules. In optoelectronic devices, this compound acts as a semiconductor, allowing it to transport electrons or holes between different layers of the device. In sensing applications, this compound can interact with target molecules through π-stacking or other non-covalent interactions.
Biochemical and Physiological Effects:
While this compound has not been extensively studied for its biochemical or physiological effects, some studies have investigated its toxicity and biocompatibility. One study found that this compound was not toxic to human cells at low concentrations, but higher concentrations caused cell death. Another study found that this compound could be used as a coating for medical implants due to its biocompatibility and low toxicity.
Advantages and Limitations for Lab Experiments
One advantage of 1,1'-(9H-fluorene-9,9-diyldi-4,1-phenylene)bis-1H-triazirene is its ease of synthesis and purification, which makes it a convenient material for lab experiments. Additionally, this compound has been extensively studied, and its properties are well-characterized, making it a reliable material for optoelectronic and sensing applications. However, one limitation of this compound is its relatively low solubility in common solvents, which can make it difficult to work with in some experiments.
Future Directions
There are several future directions for research on 1,1'-(9H-fluorene-9,9-diyldi-4,1-phenylene)bis-1H-triazirene. One area of interest is the development of new synthesis methods that can improve the yield and purity of this compound. Additionally, researchers are interested in exploring new applications for this compound, such as in organic lasers or as a material for flexible electronics. Finally, there is ongoing research into the toxicity and biocompatibility of this compound, which will be important for its potential use in medical applications.
Scientific Research Applications
1,1'-(9H-fluorene-9,9-diyldi-4,1-phenylene)bis-1H-triazirene has been extensively studied for its potential application in optoelectronic devices. In particular, this compound has been shown to have high electron mobility and good charge transport properties, making it a promising candidate for use in FETs and solar cells. This compound has also been used as an emitting material in OLEDs, where it has demonstrated high efficiency and good color purity. Additionally, this compound has been studied for its potential use in sensing applications, such as gas sensing and biosensing.
properties
IUPAC Name |
1-[4-[9-[4-(triazirin-1-yl)phenyl]fluoren-9-yl]phenyl]triazirine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H16N6/c1-3-7-23-21(5-1)22-6-2-4-8-24(22)25(23,17-9-13-19(14-10-17)30-26-27-30)18-11-15-20(16-12-18)31-28-29-31/h1-16H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQULRPNCAVUTKG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=CC=CC=C3C2(C4=CC=C(C=C4)N5N=N5)C6=CC=C(C=C6)N7N=N7 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H16N6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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